Silver(i) ion-selective membrane based on Schiff base–p-tert-butylcalix[4]arene
Analyst Pub Date: 2001-03-12 DOI: 10.1039/B008944N
Abstract
A PVC membrane electrode for silver(I) ion based on Schiff base–p-tert-butylcalix[4]arene is reported. The electrode works well over a wide range of concentration (1.0 × 10−5–1.0 × 10−1 mol dm−3) with a Nernstian slope of 59.7 mV per decade. The electrode shows a fast response time of 20 s and operates in the pH range 1.0–5.6. The sensor can be used for more than 6 months without any divergence in the potential. The selectivity of the electrode was studied and it was found that the electrode exhibits good selectivity for silver ion over some alkali, alkaline earth and transition metal ions. The silver ion-selective electrode was used as an indicator electrode for the potentiometric titration of silver ion in solution using a standard solution of sodium chloride; a sharp potential change occurs at the end-point. The applicability of the sensor to silver(I) ion measurement in water samples spiked with silver nitrate is illustrated.
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